Cas no 66346-91-6 (6-(morpholin-4-yl)pyridazin-3-amine)

• Product Name: 6-(morpholin-4-yl)pyridazin-3-amine
• CAS No: 66346-91-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD09743734
• CID: 396456
• PubChem ID: 13114295
• Update Time: 2025-07-19

6-(morpholin-4-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-(4-morpholinyl)-
• 3-AMINO-6-(MORPHOLIN-4-YL)PYRIDAZINE
• 3-Amino-6-morpholin-4-ylpyridazine
• 3-Amino-6-morpholinopyridazine
• 6-morpholin-4-ylpyridazin-3-amine
• 6-morpholinopyridazin-3-amine
• 6-(morpholin-4-yl)pyridazin-3-amine
• MFCD09743734
• AMY5658
• BB 0259884
• 6-morpholin-4-yl-pyridazin-3-ylamine
• A830113
• SCHEMBL106639
• AKOS006345743
• F1967-1328
• A867479
• FT-0727215
• 66346-91-6
• 6-(4-morpholinyl)-3-pyridazinamine
• IEUHTZVAUDMKQJ-UHFFFAOYSA-N
• 3-Amino-6-morpholin-4-3-Amino-6-morpholin-4-ylpyridazine
• FS-2141
• DTXSID30518981
• AC-31910
• DA-03796

• MDL： MFCD09743734
• Inchi： 1S/C8H12N4O/c9-7-1-2-8(11-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2,(H2,9,10)
• InChI Key： IEUHTZVAUDMKQJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=C(N)N=N2)CC1

Computed Properties

• Exact Mass: 180.10100
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 65.00000
• LogP: -0.10950

6-(morpholin-4-yl)pyridazin-3-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(morpholin-4-yl)pyridazin-3-amine

Comprehensive Overview of 6-(morpholin-4-yl)pyridazin-3-amine (CAS No. 66346-91-6): Properties, Applications, and Research Insights

6-(morpholin-4-yl)pyridazin-3-amine, identified by its CAS number 66346-91-6, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyridazine core substituted with a morpholine group at the 6-position and an amine at the 3-position, making it a versatile intermediate for synthesizing biologically active molecules. Its unique structure contributes to its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in 6-(morpholin-4-yl)pyridazin-3-amine aligns with current trends in small-molecule drug development and precision agriculture. Researchers are increasingly exploring its derivatives for applications in kinase inhibition, a hot topic in oncology and autoimmune disease therapeutics. Additionally, its morpholine moiety enhances solubility and bioavailability, addressing a common challenge in medicinal chemistry optimization. These attributes make it a valuable candidate for high-throughput screening libraries and structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 66346-91-6 exemplifies the importance of heterocyclic scaffolds in modern organic chemistry. Its preparation typically involves nucleophilic aromatic substitution or Pd-catalyzed cross-coupling, methods frequently discussed in green chemistry forums due to their atom efficiency. Recent publications highlight its role in constructing fused pyridazine systems, which are pivotal in designing GABA receptor modulators—a trending subject in neuroscience research.

In agrochemical applications, derivatives of 6-(morpholin-4-yl)pyridazin-3-amine show promise as herbicide safeners, reflecting the industry's shift toward environmentally sustainable crop protection. This aligns with global searches for low-toxicity adjuvants and biodegradable formulations. The compound's ability to modulate plant stress responses also intersects with popular queries about climate-resilient agriculture solutions.

Analytical characterization of 66346-91-6 employs advanced techniques like LC-MS and NMR spectroscopy, topics frequently searched by analytical chemists. Its logP and pKa values (predicted to be 1.2 and 6.8, respectively) make it a case study in physicochemical property prediction using AI-driven cheminformatics tools—a cutting-edge area in computational chemistry.

Regulatory databases classify 6-(morpholin-4-yl)pyridazin-3-amine as a research-grade chemical, with safety profiles comparable to standard laboratory reagents. Proper handling requires PPE as per OSHA guidelines, a common search term among laboratory personnel. Its stability under ambient storage conditions (recommended at 2-8°C) makes it practical for bench-scale applications.

The commercial availability of CAS 66346-91-6 through specialty chemical suppliers has increased, coinciding with rising demand for custom synthesis services. Procurement trends show growing interest from contract research organizations (CROs) and academic institutions engaged in fragment-based drug design—a technique dominating recent drug discovery conferences.

Future research directions for 6-(morpholin-4-yl)pyridazin-3-amine may explore its metal-chelating properties, given the morpholine group's coordination potential. This connects with emerging interest in theranostic agents combining diagnostic and therapeutic functions. Patent analyses reveal increasing claims involving its use in photodynamic therapy formulations, another rapidly evolving field.

For researchers seeking pyridazine derivatives or morpholine-containing compounds, this molecule offers a balance of synthetic accessibility and structural diversity. Its inclusion in combinatorial chemistry workflows supports the pharmaceutical industry's push toward library diversification, a strategy frequently cited in lead optimization publications.

In summary, 6-(morpholin-4-yl)pyridazin-3-amine (66346-91-6) represents a multifaceted compound bridging medicinal chemistry, materials science, and agrochemical innovation. Its relevance to contemporary research themes—from targeted therapies to green chemistry—ensures continued scientific interest, while its commercial accessibility facilitates practical applications across multiple disciplines.